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Compound of Interest

Compound Name: N-Methylthiourea

Cat. No.: B147249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the synthesis of N-Methylthiourea, a key

intermediate in the preparation of various biologically active compounds. The primary synthetic

route described herein is the reaction of methyl isothiocyanate with ammonia.

Introduction
N-Methylthiourea is a valuable building block in organic synthesis, particularly in the

pharmaceutical industry. Its derivatives are known to exhibit a wide range of biological

activities. The synthesis from methyl isothiocyanate and ammonia is a common and efficient

method for producing this compound.[1][2]

Reaction Scheme
The synthesis of N-Methylthiourea from methyl isothiocyanate proceeds via the nucleophilic

addition of ammonia to the electrophilic carbon atom of the isothiocyanate group.

Chemical Equation:

CH₃NCS + NH₃ → CH₃NHC(S)NH₂

Data Presentation
Table 1: Reactant Properties and Stoichiometry
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Reactant
Molecular
Formula

Molecular
Weight ( g/mol
)

Moles Quantity

Methyl

Isothiocyanate
CH₃NCS 73.12 1.3 95 g

Ammonia (as

conc. NH₄OH)
NH₃ 17.03 2.0 140 mL

Table 2: Product Characterization

Product
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance Yield (%)

N-

Methylthioure

a

CH₄N₂S 90.14 119–121
Colorless

crystals
74–81

Experimental Protocols
Protocol 1: Synthesis of N-Methylthiourea
This protocol is adapted from a general and reliable method for the preparation of alkyl

thioureas.[1]

Materials:

Methyl isothiocyanate (95 g, 1.3 moles)

Concentrated ammonium hydroxide (140 mL, ~2 moles of ammonia)

Activated carbon (e.g., Norit) (2 g)

Ice

Equipment:
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500-mL three-necked flask

Mechanical stirrer

Reflux condenser

Dropping funnel

Water bath

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Reaction Setup: Assemble the 500-mL three-necked flask with the mechanical stirrer, reflux

condenser, and dropping funnel. Place the flask in a fume hood.

Initial Charge: Add 140 mL of concentrated ammonium hydroxide solution to the flask.

Addition of Methyl Isothiocyanate: With continuous stirring, add 95 g of methyl isothiocyanate

dropwise from the dropping funnel over a period of 1 hour. Caution: The reaction may be

slow to start but can become vigorous. Maintain a steady rate of addition to control the

exothermic reaction.[1]

Removal of Excess Ammonia: After the addition is complete, remove the dropping funnel and

heat the solution on a water bath for 30 minutes to drive off excess ammonia.[1]

Decolorization: Add 2 g of activated carbon to the solution, bring it to a boil, and then filter

the hot solution to remove the carbon.[1]

Crystallization: Cool the filtrate in an ice bath to induce crystallization. N-Methylthiourea will

precipitate as a colorless solid mass.[1]

Isolation of Product (First Crop): Collect the crystals by filtration and wash them three times

with 25-mL portions of ice-cold water. Dry the crystals. This first crop should weigh between

65–75 g.[1]
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Isolation of Product (Second Crop): Concentrate the mother liquor and washings to a volume

of approximately 75 mL and cool again in an ice bath to obtain a second crop of crystals (15–

20 g).[1]

Final Product: Combine the crops. The total yield of N-Methylthiourea is typically between

85–95 g (74–81%), with a melting point of 119–120.5°C.[1]

Purification (Optional):

For higher purity, the N-Methylthiourea can be recrystallized from boiling anhydrous ethanol,

which should yield a product with a melting point of 120.5–121°C.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of N-
Methylthiourea.
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Caption: Workflow for the synthesis of N-Methylthiourea.

Logical Relationship of Synthesis
This diagram shows the conceptual flow from starting materials to the final product.
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Caption: Conceptual diagram of N-Methylthiourea synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of N-
Methylthiourea from Methyl Isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147249#synthesis-of-n-methylthiourea-from-methyl-
isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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